Cas no 1781139-73-8 (1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid
• CAS No: 1781139-73-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6113660
• PubChem ID: 84809402
• Update Time: 2025-10-28

1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1781139-73-8
• 1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3-(propan-2-yl)piperidine-4-carboxylic acid
• EN300-7434903

• Inchi： 1S/C14H25NO4/c1-9(2)11-8-15(7-6-10(11)12(16)17)13(18)19-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,16,17)
• InChI Key： MCKCASXAGVULRC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)O)C(C(C)C)C1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid

1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid, with the CAS number 1781139-73-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery, material science, and catalysis. The structure of this compound is characterized by a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group at position 1 and an isopropyl group at position 3, along with a carboxylic acid moiety at position 4. These substituents play a crucial role in determining the compound's chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the Boc group in this molecule makes it an ideal candidate for protecting amino groups during peptide synthesis, a critical step in drug development. Additionally, the isopropyl substituent introduces steric hindrance, which can influence the molecule's conformational flexibility and interactions with biological targets. The carboxylic acid group, on the other hand, provides acidity and can participate in hydrogen bonding, enhancing the molecule's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in constructing bioactive compounds with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that modifying the substituents on the piperidine ring can significantly alter the molecule's lipophilicity and permeability across biological membranes. This makes it a valuable tool in designing drugs with improved efficacy and reduced toxicity.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and ring-opening reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The structural features of 1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid also make it a valuable substrate for studying chemical reactivity under various conditions. For example, investigations into its behavior under acidic or basic conditions have provided insights into its stability and potential for use in harsh chemical environments. Furthermore, its ability to form stable amides or esters has been leveraged in developing new materials with tailored properties.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing this compound under aerobic and anaerobic conditions. These studies are crucial for developing sustainable waste management strategies and ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 1-(tert-Butoxycarbonyl)-3-isopropylpiperidine-4-carboxylic acid is a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, material science, and environmental chemistry. As new synthetic methods and applications continue to emerge, this compound will undoubtedly remain at the forefront of scientific innovation.